Cas no 1888730-25-3 ({1-2-(4-bromophenyl)ethylcyclopropyl}methanamine)

• Product Name: {1-2-(4-bromophenyl)ethylcyclopropyl}methanamine
• CAS No: 1888730-25-3
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 5966355
• PubChem ID: 82381664
• Update Time: 2024-01-11

{1-2-(4-bromophenyl)ethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(4-bromophenyl)ethylcyclopropyl}methanamine
• EN300-1923001
• 1888730-25-3
• {1-[2-(4-bromophenyl)ethyl]cyclopropyl}methanamine

• Inchi： 1S/C12H16BrN/c13-11-3-1-10(2-4-11)5-6-12(9-14)7-8-12/h1-4H,5-9,14H2
• InChI Key： MRFOVAUZJTZTGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC1(CN)CC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines